2-(5-Ethyl-2-pyrrolyl)glycine

• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 2-amino-2-(5-ethyl-1H-pyrrol-2-yl)acetic acid
• InChI: InChI=1S/C8H12N2O2/c1-2-5-3-4-6(10-5)7(9)8(11)12/h3-4,7,10H,2,9H2,1H3,(H,11,12)
• InChI Key: WYHMIDKRWVPOFS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(N1)C(C(=O)O)N

Description

2-(5-Ethyl-2-pyrrolyl)glycine is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Ethylpyrrole (4.75 g., 0.05 mole) was added dropwise to a stirred solution of glyoxylic acid hydrate (2.3 g., 0.025 mole) in 0.880 sp. gr. ammonia solution (25 ml.) at 50°. The mixture was stirred at 50° for 4 hours, then cooled, acidified to pH 5.5 with concentrated hydrochloric acid and filtered. The resulting solid was washed with water, triturated with cold, then hot; methanol and dried in vacuo to afford DL-2-(5-ethyl-2-pyrrolyl)glycine (1.8 g., 43%), M.P. 188° (decomp.).